8-Methyl-2H-1,4-benzothiazine-3(4H)-one
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Description
8-Methyl-2H-1,4-benzothiazine-3(4H)-one, also known as MBT, is a heterocyclic organic compound that has been studied for its potential therapeutic applications. MBT is a member of the benzothiazine family and has a unique molecular structure that allows it to interact with various biological systems.
Scientific Research Applications
Biological Activities
4H-3,1-Benzothiazin-4-ones, which include the 8-Methyl variant, are known to possess biological activities. Their heteroatoms can be engaged as acceptors in hydrogen bonds and the fused aromatic ring can form π–π interactions with biological targets .
Acyl-Enzyme Inhibitors
2-Amino-substituted 4H-3,1-benzothiazin-4-ones have been a subject of particular interest in medicinal chemistry, mainly because of their extraordinary potency as acyl-enzyme inhibitors of human leukocyte elastase and other therapeutically relevant serine proteases .
Synthesis of Diverse Substituents
The synthetic entries of 4H-3,1-Benzothiazin-4-ones allow for the introduction of diverse substituents at positions 2 and 5–8 .
Treatment of Tuberculosis
2-[(2S)-2-methyl-1,4-dioxa-8-azaspiro[4.5]dec-8-yl]-8-nitro-6-trifluoromethyl-4H-1,3-benzothiazin-4-one (also known as BTZ-043), a derivative of 4H-3,1-Benzothiazin-4-ones, has been granted orphan designation for the treatment of tuberculosis .
Synthesis of 2-Amino-4H-3,1-Benzothiazin-4-Ones
4H-3,1-Benzothiazin-4-ones bear a sulfur atom in the place of oxygen in benzoxazinones. A synthetic access to the sulfur-containing analogous 4H-3,1-benzothiazin-4-ones was devised .
Synthesis of 2-Thioxo-2,3-Dihydroquinazolin-4(1H)-Ones
Compounds of 4H-3,1-Benzothiazin-4-ones undergo the Dimroth rearrangement to isomeric 2-thioxo-2,3-dihydroquinazolin-4(1H)-ones .
properties
IUPAC Name |
8-methyl-4H-1,4-benzothiazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NOS/c1-6-3-2-4-7-9(6)12-5-8(11)10-7/h2-4H,5H2,1H3,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJUGCLPODMCLDI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)NC(=O)CS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methyl-2H-1,4-benzothiazine-3(4H)-one |
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